Cas no 2137660-30-9 (Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate)

• Product Name: Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate
• CAS No: 2137660-30-9
• MF: C₆H₂Cl₃NaO₃S
• MW: 283.492048740387
• CID: 6147997
• PubChem ID: 165453741
• Update Time: 2025-05-26

Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137660-30-9
• sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate
• EN300-723894
• Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate

• Inchi： 1S/C6H3Cl3O3S.Na/c7-2-1-3(8)5(10)6(4(2)9)13(11)12;/h1,10H,(H,11,12);/q;+1/p-1
• InChI Key： YGNMRRZURDBINR-UHFFFAOYSA-M
• SMILES： ClC1=C(C=C(C(=C1S(=O)[O-])O)Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 281.868792g/mol
• Monoisotopic Mass: 281.868792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate

Introduction to Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate (CAS No. 2137660-30-9)

Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate (CAS No. 2137660-30-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate consists of a benzene ring substituted with three chlorine atoms at the 2, 3, and 5 positions, along with a hydroxyl group at the 6 position and a sulfinate group at the 1 position. This arrangement imparts distinct reactivity and functionality to the compound, making it a versatile intermediate in organic synthesis and a potential candidate for drug discovery.

In recent years, there has been growing interest in the use of halogenated aromatic compounds as building blocks for pharmaceuticals. The presence of multiple chlorine atoms in the structure of Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate enhances its reactivity, allowing for further functionalization through various chemical transformations. These transformations can be tailored to produce derivatives with specific biological activities, making this compound a valuable tool in medicinal chemistry.

One of the most compelling aspects of Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate is its potential application in the synthesis of enzyme inhibitors. The sulfinate group is known to interact with biological targets in a manner that can modulate enzyme activity. This has led to its investigation as a lead compound for developing drugs that target various metabolic pathways. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes involved in inflammation and oxidative stress, which are key factors in numerous diseases.

The hydroxyl group in the molecule also plays a crucial role in its reactivity and biological interactions. Hydroxyl groups are common motifs in natural products and pharmaceuticals, often serving as hydrogen bond donors or acceptors that enhance binding affinity to biological targets. In the context of Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate, the hydroxyl group can be used to link other functional groups or to participate in hydrogen bonding interactions within biological systems.

Recent research has also explored the use of Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate as a precursor for synthesizing complex organic molecules. The chlorine atoms provide multiple sites for electrophilic aromatic substitution reactions, allowing chemists to introduce diverse functional groups into the benzene ring. This flexibility has been exploited in the development of novel heterocyclic compounds, which often exhibit enhanced biological activity compared to their parent structures.

The sulfinate group itself is an interesting feature from a chemical perspective. Sulfinate salts are known for their stability and solubility in water, making them suitable for aqueous-based synthetic protocols. Additionally, sulfinate groups can participate in coordination chemistry with metal ions, opening up possibilities for designing metal-organic frameworks (MOFs) or other coordination polymers with specific properties.

In the realm of drug discovery, Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate has been investigated as a potential scaffold for developing anticancer agents. The combination of halogenated aromatic rings and sulfinate groups creates a molecular framework that can interact with biological targets involved in cancer cell proliferation and survival. Preclinical studies have shown promising results using derivatives of this compound in inhibiting tumor growth and inducing apoptosis in cancer cells.

The synthesis of Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the chlorination of benzene derivatives followed by hydroxylation and sulfonation steps. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the molecule with high efficiency.

The industrial production of this compound requires stringent quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to verify the structure and purity of the final product. These methods provide detailed information about the molecular composition and help identify any impurities that may affect its performance in downstream applications.

The applications of Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For example, its unique chemical properties make it suitable for use as a cross-linking agent in polymer synthesis or as an intermediate in the production of specialty chemicals used in agriculture.

In conclusion, Sodium 2,3,5-trichloro-6-hydroxybenzene-1-sulfinate (CAS No. 2137660-30-9) is a multifunctional compound with broad applications in chemical synthesis and drug development. Its unique molecular structure offers opportunities for designing novel therapeutic agents with specific biological activities. As research continues to uncover new applications for this compound，its importance is likely to grow further，making it an essential tool for scientists working at the intersection of chemistry and biology.